Cas no 2679939-19-4 ((1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde)

• Product Name: (1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde
• CAS No: 2679939-19-4
• MF: C₆H₉NO
• MW: 111.141761541367
• MDL: MFCD32805793
• CID: 5652351
• PubChem ID: 148576840
• Update Time: 2025-06-26

(1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2679939-19-4
• EN300-28270371
• (1R,5S,6R)-3-azabicyclo[3.1.0]hexane-6-carbaldehyde
• (1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde

• MDL： MFCD32805793
• Inchi： 1S/C6H9NO/c8-3-6-4-1-7-2-5(4)6/h3-7H,1-2H2/t4-,5+,6?
• InChI Key： MXYRPUCWWDGARC-XEAPYIEGSA-N
• SMILES： O=CC1[C@H]2CNC[C@H]21

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on (1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde

Introduction to (1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde (CAS No. 2679939-19-4)

{(1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde}, identified by the chemical abstracts service number CAS No. 2679939-19-4, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This tricyclic azabutane derivative features a unique structural framework, characterized by its three-membered azacyclopropane ring fused with a six-membered cyclohexane ring, making it a promising scaffold for the development of novel bioactive molecules.

The compound’s stereochemistry, defined by the (1R,5S,6R) configuration, plays a crucial role in its biological activity and pharmacological properties. The precise spatial arrangement of substituents around the stereocenters influences its interactions with biological targets, making it an attractive candidate for structure-based drug design. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict and optimize the binding affinities of such molecules with high precision.

In the realm of medicinal chemistry, (1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde has been explored as a key intermediate in the synthesis of various pharmacophores. Its aldehyde functionality at the sixth carbon position provides a reactive site for further derivatization, allowing chemists to introduce diverse substituents that can modulate its biological effects. This flexibility has led to its incorporation into several research programs aimed at identifying compounds with therapeutic potential.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that derivatives of (1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde may interact with specific neurotransmitter receptors or enzymes involved in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The unique three-dimensional structure of this molecule allows it to mimic natural bioactive scaffolds found in biological systems, potentially leading to more effective and selective therapeutic agents.

The synthesis of (1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde presents both challenges and opportunities for synthetic chemists. The tricyclic framework requires careful manipulation of reaction conditions to achieve high yields and enantiomeric purity. Recent reports highlight innovative catalytic approaches and asymmetric transformations that have significantly improved the accessibility of this compound. These advances not only facilitate further mechanistic studies but also pave the way for large-scale production for preclinical and clinical investigations.

Recent publications have demonstrated the utility of (1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde in the development of enzyme inhibitors. Its structural motif is well-suited for binding to heme-containing enzymes and metalloproteins, which are critical targets in many diseases. By leveraging computational methods to identify optimal binding poses, researchers have designed analogs that exhibit enhanced potency and selectivity against these enzymes. Such findings underscore the importance of this compound as a building block for drug discovery efforts.

The pharmacokinetic properties of derivatives derived from CAS No 2679939-19-4 are also under active investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is essential for translating preclinical findings into clinical success. Advanced analytical techniques coupled with in silico predictions have provided valuable insights into optimizing these properties for improved therapeutic outcomes.

In conclusion,(1R,5S,6R)-3-azabicyclo3.1.0hexane-6-carbaldehyde represents a significant advancement in the field of pharmaceutical chemistry due to its unique structural features and potential biological applications. Ongoing research continues to uncover new ways to harness its chemical diversity for the development of next-generation therapeutics that address unmet medical needs.